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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

The effective separation of carnallite (KCI-MgClz:6H20) from accompanying minerals, primarily
halite (NaCl) and insoluble slimes, is a critical step in potash production. Froth flotation is a
widely employed technique for this purpose, and the selection of appropriate reagents is
paramount to achieving high recovery and grade of the final product. This guide provides an
objective comparison of different flotation reagents for carnallite, supported by experimental
data, to aid researchers in optimizing their separation processes.

Collectors: Enhancing Carnallite Hydrophobicity

Collectors are surface-active agents that selectively adsorb onto the mineral surface, rendering
it hydrophobic and facilitating its attachment to air bubbles. In carnallite flotation, both direct
flotation (floating carnallite) and reverse flotation (floating halite) are practiced, each employing
different collector types.

Cationic Amines for Direct Flotation

Primary aliphatic amines are commonly used for the direct flotation of potash ores.

e Armeen TD: A primary aliphatic tallow amine, often neutralized with HCI, has been
demonstrated to be an effective collector for carnallite. In one study, a direct flotation
method using Armeen TD recovered 81.6% of the solid phase KCI from a carnallite ore,
yielding a final product containing 60.5% K20.[1]
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Alkyl Morpholine and Novel Collectors for Reverse
Flotation

Reverse flotation, where halite is floated away from carnallite, often utilizes alkyl morpholine
collectors.

e Armoflot 619: This collector is used for the removal of NaCl from carnallite.

o Kimiaflot 619: A newer collector, Kimiaflot 619, has shown superior performance compared
to Armoflot 619.[2] At a lower dosage of 100 g/t, Kimiaflot 619 achieved a carnallite
concentrate with a NaCl grade of 2.75% and a KCI grade of 23.32%.[2] In contrast, Armoflot
619 at a higher dosage of 200 g/t resulted in a concentrate with a 2.86% NacCl grade and a
23.29% KCI grade.[2]

Table 1: Comparison of Collector Performance in Carnallite Flotation

NacCl KCI K20
. Grade Grade Grade KCI
Collecto Flotatio Dosage . ] o Referen
in in in Final Recover
r n Type (glt) ce
Concent Concent Product Yy (%)
rate (%) rate (%) (%)
Armeen )
Direct 400 - - 60.5 81.6 [1]
TD
Armoflot
Reverse 200 2.86 23.29 - - [2]
619
Kimiaflot
Reverse 100 2.75 23.32 - - [2]
619
Kimiaflot
619 Reverse 125 2.02 23.29 - - [2]

Depressants and Blinders: Preventing Unwanted
Flotation
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Depressants are used to inhibit the flotation of certain minerals. In carnallite flotation, they are
crucial for preventing the flotation of insoluble slimes which can interfere with the process and
contaminate the final product.

e MRL-201 Guar Gum: This reagent acts as a slime blinder, preventing the adsorption of
collectors onto insoluble slimes.[1] In a direct flotation process, a dosage of 800 g/t of MRL-
201 was used in conjunction with a collector to achieve high recovery of KCI.[1]

» High-Molecular-Weight, Nonionic Polyacrylamide: This is used as a flocculant for insoluble
slimes.[1]

Frothers: Stabilizing the Bubble-Mineral Aggregate

Frothers are reagents that aid in the formation of a stable froth, which is necessary to carry the
hydrophobic mineral particles to the surface for collection.

e Hexanol: This frother has been used as needed in carnallite flotation tests.[1]

o Methyl Isobutyl Carbinol (MIBC): A widely used synthetic frother known for producing a
uniform and smooth foam, which can improve concentrate quality.[3]

The choice of frother can influence bubble size and stability, which in turn affects flotation
kinetics and recovery.[4]

Experimental Protocols

The efficiency of flotation reagents is highly dependent on the experimental conditions. Below
are summaries of the methodologies used in the cited studies.

Direct Flotation of Carnallite

This protocol focuses on floating the carnallite while depressing insoluble slimes.[1]
o Ore Preparation: The carnallite ore is crushed and ground.

o Decomposition Leach: The ore undergoes a decomposition leach to convert carnallite to
solid KCI.[1]
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Pulp Preparation: The leached ore is diluted to a 23% solids pulp density in a Fagergren
laboratory flotation cell.[1]

Reagent Conditioning:

o The pulp is conditioned for 2 minutes with a high-molecular-weight, nonionic flocculant
(0.15 kg/ton ) and MRL-201 insoluble slime blinder (0.8 kg/ton ).[1]

o The pulp is then conditioned for an additional 2 minutes with an amine collector (Armeen
TD, 0.4 kg/ton ) and flotation oil.[1]

Flotation: Air is introduced, and a potash rougher concentrate is collected for 2 minutes.[1]

Cleaning: The rougher concentrate is cleaned and recleaned without additional reagents to
produce the final product.[1]

Reverse Flotation of Halite from Carnallite

This protocol is designed to remove halite impurities by floating them.[2]

Ore Preparation: Carnallite ore samples are ground to less than 1 mm.[2]

Pulp Preparation: A circulating solution (saturated solution of carnallite) with a density of
more than 1.280 g/cm3 is prepared for flotation.[2]

Reagent Addition: The collector (Kimiaflot 619 or Armoflot 619) is added to the pulp.

Flotation: Bench-scale flotation is carried out to selectively float halite from the carnallite
mixture.

Visualizing the Process

The following diagrams illustrate the experimental workflows for carnallite flotation.
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Conditioning 2 (2 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Efficiency of Flotation
Reagents for Carnallite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072600#efficiency-comparison-of-different-flotation-
reagents-for-carnallite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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